Cas no 63744-92-3 (2-Formylpentanenitrile)
2-Formylpentanenitrile structure
Product Name:2-Formylpentanenitrile
CAS No:63744-92-3
MF:C6H9NO
MW:111.141761541367
CID:3168792
PubChem ID:22281424
Update Time:2025-04-21
2-Formylpentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Formylpentanenitrile
- 2-Cyanopentanal
- 63744-92-3
- DTXSID90624294
- SCHEMBL1476251
- AKOS017965212
-
- Inchi： 1S/C6H9NO/c1-2-3-6(4-7)5-8/h5-6H,2-3H2,1H3
- InChI Key： VUXYPZAXIFRMQU-UHFFFAOYSA-N
- SMILES： O=CC(C#N)CCC
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 0.936
- Boiling Point: 183 ºC
- Flash Point: 64 ºC
2-Formylpentanenitrile Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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